Benzidine-2,2'-disulfonic acid Benzidine-2,2'-disulfonic acid Leaflets or prisms or light purple powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 117-61-3
VCID: VC21014953
InChI: InChI=1S/C12H12N2O6S2/c13-7-1-3-9(11(5-7)21(15,16)17)10-4-2-8(14)6-12(10)22(18,19)20/h1-6H,13-14H2,(H,15,16,17)(H,18,19,20)
SMILES: C1=CC(=C(C=C1N)S(=O)(=O)O)C2=C(C=C(C=C2)N)S(=O)(=O)O
Molecular Formula: C12H12N2O6S2
Molecular Weight: 344.4 g/mol

Benzidine-2,2'-disulfonic acid

CAS No.: 117-61-3

Cat. No.: VC21014953

Molecular Formula: C12H12N2O6S2

Molecular Weight: 344.4 g/mol

* For research use only. Not for human or veterinary use.

Benzidine-2,2'-disulfonic acid - 117-61-3

Specification

Description Leaflets or prisms or light purple powder. (NTP, 1992)
CAS No. 117-61-3
Molecular Formula C12H12N2O6S2
Molecular Weight 344.4 g/mol
IUPAC Name 5-amino-2-(4-amino-2-sulfophenyl)benzenesulfonic acid
Standard InChI InChI=1S/C12H12N2O6S2/c13-7-1-3-9(11(5-7)21(15,16)17)10-4-2-8(14)6-12(10)22(18,19)20/h1-6H,13-14H2,(H,15,16,17)(H,18,19,20)
Standard InChI Key MBJAPGAZEWPEFB-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1N)S(=O)(=O)O)C2=C(C=C(C=C2)N)S(=O)(=O)O
Canonical SMILES C1=CC(=C(C=C1N)S(=O)(=O)O)C2=C(C=C(C=C2)N)S(=O)(=O)O
Melting Point 347 °F (decomposes) (NTP, 1992)

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